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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432

This technical support center provides guidance on the chemical compatibility of ferrous
bromide (FeBrz) with common laboratory materials. Ferrous bromide is a hygroscopic and
air-sensitive compound that can be corrosive, especially in the presence of moisture.[1] Proper
material selection is crucial to ensure the integrity of your experiments and the safety of
laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling ferrous bromide?

Al: Ferrous bromide is corrosive and can cause severe skin burns and eye damage. It is also
hygroscopic, meaning it readily absorbs moisture from the air, and is air-sensitive. Handling
should be conducted in a well-ventilated area, preferably in a fume hood, while wearing
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat.

Q2: How should I store ferrous bromide?

A2: Ferrous bromide should be stored in a tightly sealed container in a cool, dry, and well-
ventilated place, away from moisture and air. Storage under an inert atmosphere (e.g., nitrogen
or argon) is recommended to prevent degradation.

Q3: What are the general signs of incompatibility between ferrous bromide and a lab
material?
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A3: Signs of incompatibility can vary depending on the material. For plastics and elastomers,
you might observe swelling, cracking, discoloration, softening, or embrittlement.[2] For metals,
signs of corrosion include discoloration, pitting, and the formation of rust or other corrosion
products.[3] Unexpected color changes in the ferrous bromide solution or the evolution of gas
can also indicate a reaction.

Q4: Can | use stainless steel with ferrous bromide solutions?

A4: While stainless steel offers good general chemical resistance, its compatibility with
bromide-containing solutions can be complex. Bromide ions, like chloride ions, can penetrate
the passive layer of stainless steel, leading to localized pitting corrosion.[4][5] The suitability of
a specific grade of stainless steel depends on factors like the concentration of the ferrous
bromide solution, temperature, and the presence of other chemicals. Testing is recommended
for long-term applications.

Q5: Are there any common lab solvents that are incompatible with ferrous bromide?

A5: Ferrous bromide is generally soluble in water and alcohols. However, it is incompatible
with strong oxidizing agents and strong acids. Reactions with these substances can be
vigorous and produce hazardous byproducts.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments involving
ferrous bromide.
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Problem

Possible Cause

Recommended Action

Discoloration of plastic tubing
or containers (e.g., yellowing,

browning).

Chemical attack on the
polymer by the acidic nature of
the ferrous bromide solution,
especially in the presence of

moisture and air.

Immediately discontinue use of
the affected material. Transfer
the solution to a known
compatible container, such as
one made of PTFE or glass.
Refer to the chemical
compatibility tables below to
select a more resistant

material.

Noticeable swelling or
softening of elastomeric seals

or gaskets.

Absorption of the ferrous
bromide solution by the
elastomer, leading to a loss of

mechanical properties.

Replace the affected seal or
gasket with a more chemically
resistant option like Viton® or a
perfluoroelastomer. Ensure
that the replacement material
is suitable for the operating
temperature and pressure of

your experiment.

Formation of a precipitate or
cloudiness in the ferrous
bromide solution when in

contact with a new material.

Leaching of additives from the
plastic or a reaction between
the ferrous bromide and the

material itself.

Filter a small aliquot of the
solution and analyze the
precipitate to identify its
composition. Cease using the
suspect material and select an
alternative with higher purity

and chemical resistance.

Visible pitting or rust-like
discoloration on stainless steel

components.

Localized corrosion caused by
the interaction of bromide ions
with the stainless steel surface.
This is more likely at higher
concentrations and

temperatures.

Clean the stainless steel
component thoroughly to
remove any corrosion
products. If pitting is severe,
the component may need to be
replaced. Consider using a
higher grade of stainless steel
with greater molybdenum

content or a more resistant
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metal like Hastelloy C for

future experiments.

If maintaining the ferrous state

Oxidation of ferrous (Fe2*) ions s critical for your experiment,
Unexpected color change of

) ) to ferric (Fe3*) ions. This can ensure you are working under
the ferrous bromide solution _ _
be caused by exposure to air an inert atmosphere. Check
(e.g., from pale greenlyellow to _ o o
) or contact with an oxidizing that all lab materials in contact
reddish-brown). _ _ _
material. with the solution are not

contributing to the oxidation.

Chemical Compatibility Data

The following tables summarize the chemical compatibility of ferrous bromide with various
common laboratory materials. The ratings are based on published data for ferrous salts
(ferrous chloride and ferrous sulfate) and the general chemical properties of acidic, corrosive
solutions. It is crucial to note that these are general guidelines. For critical applications, it is
strongly recommended to perform specific compatibility testing under your experimental
conditions.

Ratings:

A/ Excellent: No effect or minor effect.

B / Good: Minor to moderate effect, suitable for short-term use.

C / Fair: Moderate to severe effect, not recommended for long-term use.

D / Severe Effect: Not recommended for any use.

N/A: Information not available.

Table 1: Compatibility with Plastics
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Material

Rating Notes

Polypropylene (PP)

Good resistance to ferrous

A salts at room temperature.[6]

[71(8]

Polyethylene, Low-Density

Generally good resistance to

A
(LDPE) ferrous salts.[1][9]
Polyethylene, High-Density A Generally good resistance to
(HDPE) ferrous salts.[1][9]
Excellent resistance to a wide
Polytetrafluoroethylene (PTFE) A range of corrosive chemicals.
[10][11]
Good resistance to ferrous
Polyvinyl Chloride (PVC) A salts at room temperature.[12]

[13][14]

Table 2: Compatibility with Elastomers
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Material Rating

Notes

Silicone C

Fair compatibility with ferrous
salts; some swelling or
degradation may occur.[15][16]

Neoprene C-D

Generally not recommended
for use with acidic, corrosive

solutions.[17]

Viton® (FKM) A

Generally excellent resistance
to acidic and corrosive

solutions.

Buna-N (Nitrile) B

Good for short-term use, but
long-term exposure may cause

degradation.

EPDM B

Good resistance to many
chemicals, but testing is

recommended.

Table 3: Compatibility with Metals

© 2025 BenchChem. All rights reserved.

6/13

Tech Support


https://www.permselect.com/sites/default/files/2019-09/Silicone_Chemical_Compatibility_Chart.pdf
https://blog.darwin-microfluidics.com/silicone-tubing-chemical-compatibility/
https://www.kelco.com.au/wp-content/uploads/2009/02/neoprene-chemical-compatibility-guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Material Rating Notes

Susceptible to pitting corrosion
Stainless Steel 304 C by bromide ions, especially at
elevated temperatures.[4]

Higher molybdenum content
provides better resistance to
pitting than 304, but still

Stainless Steel 316 B

susceptible.[4]

Readily attacked by acidic and
Aluminum D halide-containing solutions.[18]
[19][20]

Susceptible to corrosion by
Brass D . .
acidic solutions.

Corrodes in the presence of
Copper D - .
acidic solutions.

Excellent resistance to a wide

range of corrosive chemicals,
Hastelloy C A ) ] o )

including acidic halide

solutions.

Generally excellent corrosion

resistance, but can be
Titanium A susceptible to pitting in

bromide solutions under

certain conditions.[4]

Experimental Protocols

For applications where chemical compatibility is critical and not well-documented, it is essential
to perform testing. The following are summarized protocols based on ASTM standards.

Protocol 1: Chemical Compatibility Testing of Plastics
(Based on ASTM D543)
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Objective: To evaluate the resistance of plastic materials to ferrous bromide solutions.

Methodology:

e Specimen Preparation: Prepare at least three test specimens of the plastic material in a
standardized shape and size (e.g., tensile bars).

« Initial Measurements: Accurately measure and record the weight, dimensions (length, width,
thickness), and appearance (color, transparency) of each specimen.

o Immersion: Fully immerse the specimens in a sealed container filled with the ferrous
bromide solution of the desired concentration. For control purposes, immerse a set of
specimens in a control liquid (e.g., deionized water).

o Exposure: Maintain the containers at the intended experimental temperature for a specified
duration (e.g., 24 hours, 7 days, or longer).

o Post-Exposure Analysis:

[¢]

Remove the specimens from the solution and gently clean and dry them.

o

Re-measure the weight and dimensions to determine any changes.

[e]

Visually inspect for any changes in appearance, such as discoloration, swelling, cracking,
or crazing.

[e]

Conduct mechanical testing (e.g., tensile strength) to quantify any degradation in physical
properties.

o Data Reporting: Report the percentage change in weight, dimensions, and mechanical
properties compared to the control specimens.

Protocol 2: Corrosion Testing of Metals (Based on ASTM
G31)

Objective: To determine the corrosion rate of metals when exposed to ferrous bromide
solutions.
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Methodology:

e Specimen Preparation: Prepare at least three metal coupons of known surface area. Clean
the surfaces to remove any dirt, grease, or oxides.

« Initial Weighing: Accurately weigh each coupon to the nearest 0.1 mg.

e Immersion: Suspend the coupons in the ferrous bromide solution using a non-metallic
holder. Ensure the coupons are fully immersed and not in contact with each other or the
container walls.

o Exposure: Maintain the solution at the desired temperature for a predetermined period. The
duration should be long enough to produce a measurable weight loss.

o Post-Exposure Cleaning: Remove the coupons from the solution and carefully clean them to
remove all corrosion products, taking care not to remove any of the base metal. This may
involve chemical or mechanical cleaning methods appropriate for the specific metal and
expected corrosion products.

e Final Weighing: Dry the cleaned coupons and reweigh them to the nearest 0.1 mg.

o Corrosion Rate Calculation: Calculate the corrosion rate in millimeters per year (mm/y) or
mils per year (mpy) using the following formula: Corrosion Rate = (K x W) / (Ax T x D)
where:

[¢]

K = a constant (e.g., 8.76 x 10 for mml/y)

[e]

W = mass loss in grams

A = surface area in cm?2

o

[¢]

T = exposure time in hours

[¢]

D = density of the metal in g/cm3

Diagrams
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Caption: Workflow for selecting compatible lab materials for ferrous bromide.
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Caption: Troubleshooting workflow for material incompatibility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b049432#chemical-compatibility-of-ferrous-bromide-
with-common-lab-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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